Cas no 89315-57-1 (5,8-dichloro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 89315-57-1
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• CID: 604435
• PubChem ID: 12595075
• Update Time: 2025-04-19

5,8-dichloro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5,8-dichloro-1,2,3,4-tetrahydro-
• 5,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• DTXSID70503770
• AKOS024074216
• SCHEMBL6188234
• 5,8-Dichloro-1,2,3,4-tetrahydro-isoquinoline
• 89315-57-1
• EN300-1232620
• FT-0717067
• CHEMBL148913

• Inchi： 1S/C9H9Cl2N/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-2,12H,3-5H2
• InChI Key： GNGZYQIBMKXWKR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CNCCC=21)Cl

Computed Properties

• Exact Mass: 201.0112047g/mol
• Monoisotopic Mass: 201.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų